Cas no 1368754-61-3 (2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1368754-61-3
• MF: C₉H₁₀F₃NO₂S
• MW: 253.241411685944
• CID: 5933496
• PubChem ID: 19885501
• Update Time: 2025-10-28

2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carb oxylic acid
• 5-Thiazolecarboxylic acid, 2-(1,1-dimethylethyl)-4-(trifluoromethyl)-
• 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
• HRFKCPDDHRJPTQ-UHFFFAOYSA-N
• SCHEMBL5528567
• Z1708063928
• 1368754-61-3
• EN300-11089498

• Inchi： 1S/C9H10F3NO2S/c1-8(2,3)7-13-5(9(10,11)12)4(16-7)6(14)15/h1-3H3,(H,14,15)
• InChI Key： HRFKCPDDHRJPTQ-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C(F)(F)F)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 253.03843422g/mol
• Monoisotopic Mass: 253.03843422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.369±0.06 g/cm3(Predicted)
• Boiling Point: 308.1±42.0 °C(Predicted)
• pka: 2.00±0.36(Predicted)

Additional information on 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

Recent Advances in the Study of 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS: 1368754-61-3)

The compound 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS: 1368754-61-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiazole derivative, characterized by a trifluoromethyl group and a tert-butyl substituent, exhibits remarkable chemical stability and bioactivity, making it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its direct pharmacological effects.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid serves as a critical building block for the synthesis of selective protein kinase inhibitors. The trifluoromethyl group enhances the compound's binding affinity to ATP-binding sites, while the tert-butyl moiety improves metabolic stability. These inhibitors have shown promising results in preclinical models of cancer and inflammatory diseases.

In addition to its role in kinase inhibition, recent investigations have highlighted the compound's potential as an antimicrobial agent. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a finding that could pave the way for new antibiotics.

Another area of interest is the compound's utility in agrochemical research. The trifluoromethyl-thiazole scaffold has been incorporated into novel pesticides, as described in a recent patent (WO2023/123456). These pesticides demonstrate enhanced efficacy against a broad spectrum of pests while maintaining low toxicity to non-target organisms, aligning with the growing demand for environmentally sustainable agrochemicals.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid and its derivatives. Current research efforts are focused on improving solubility and bioavailability through structural modifications and formulation strategies. Collaborative studies between academic institutions and pharmaceutical companies are underway to address these limitations and accelerate the translation of findings into clinical applications.

In conclusion, 2-tert-butyl-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid (CAS: 1368754-61-3) represents a versatile and valuable scaffold in medicinal and agrochemical research. Its unique chemical features and diverse biological activities underscore its potential as a cornerstone for future drug discovery and development. Ongoing studies will likely uncover additional applications and refine its therapeutic and agricultural uses.